2-[(4-Methylphenyl)sulfanyl]-3-pyridinol

• Molecular Formula: C12H11NOS
• Molecular Weight: 217.29 g/mol
• IUPAC Name: 2-(4-methylphenyl)sulfanylpyridin-3-ol
• InChI: InChI=1S/C12H11NOS/c1-9-4-6-10(7-5-9)15-12-11(14)3-2-8-13-12/h2-8,14H,1H3
• InChI Key: PKZLWZJDBTZEMX-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)SC2=C(C=CC=N2)O
• solubility: 17.4 [ug/mL]

Description

2-[(4-Methylphenyl)sulfanyl]-3-pyridinol is a chemical compound that has been extensively studied due to its potential applications in the field of medicinal chemistry. This compound is also known as 4-Methylphenyl 2-pyridyl sulfide and has a molecular formula of C12H11NOS.

Scientific Research Applications

2-[(4-Methylphenyl)sulfanyl]-3-pyridinol has been studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit anticancer, antifungal, and anti-inflammatory activities. It has also been studied for its potential use as an antioxidant and in the treatment of neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 2-[(4-Methylphenyl)sulfanyl]-3-pyridinol is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. It has also been reported to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects:
2-[(4-Methylphenyl)sulfanyl]-3-pyridinol has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce the production of inflammatory mediators, such as prostaglandins and leukotrienes, in vitro and in vivo. It has also been reported to induce apoptosis in cancer cells and to exhibit antifungal activity against Candida albicans. In addition, it has been reported to exhibit antioxidant activity and to protect against oxidative stress-induced damage in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-Methylphenyl)sulfanyl]-3-pyridinol in lab experiments is its relatively low toxicity. It has been shown to be well-tolerated in animal studies and has not been associated with significant adverse effects. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 2-[(4-Methylphenyl)sulfanyl]-3-pyridinol. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. It has been reported to exhibit neuroprotective effects in vitro and may have therapeutic potential in these conditions. Another area of interest is its potential use in combination with other drugs for the treatment of cancer. It has been reported to enhance the anticancer activity of certain chemotherapeutic agents and may have synergistic effects when used in combination with other drugs. Finally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets, which may provide insights into its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-[(4-Methylphenyl)sulfanyl]-3-pyridinol can be achieved through a reaction between 4-methylbenzenethiol and 2-bromopyridine in the presence of a base. The reaction proceeds through a nucleophilic substitution mechanism and yields the desired product in good yields.